Cas no 189328-24-3 (1,7-Dioxaspiro[4.4]nonan-8-one, 3,4-bis(phenylmethoxy)-, (3R,4S,5R)-)

• Product Name: 1,7-Dioxaspiro[4.4]nonan-8-one, 3,4-bis(phenylmethoxy)-, (3R,4S,5R)-
• CAS No: 189328-24-3
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 2786527
• Update Time: 2023-08-07

1,7-Dioxaspiro[4.4]nonan-8-one, 3,4-bis(phenylmethoxy)-, (3R,4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[4.4]nonan-8-one, 3,4-bis(phenylmethoxy)-, (3R,4S,5R)-
• (5R)-3beta,4alpha-Bis(benzyloxy)-1,7-dioxaspiro[4.4]nonan-8-one

• Inchi： 1S/C21H22O5/c22-19-11-21(15-25-19)20(24-13-17-9-5-2-6-10-17)18(14-26-21)23-12-16-7-3-1-4-8-16/h1-10,18,20H,11-15H2/t18-,20+,21-/m1/s1
• InChI Key： KQLHOXUEAVOPLX-HLAWJBBLSA-N
• SMILES： O1C[C@H]([C@@H]([C@]21COC(C2)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 469
• XLogP3: 2.2
• Topological Polar Surface Area: 54